N-(4-fluorobenzyl)-2-(2-(phenylsulfonamido)thiazol-4-yl)acetamide

• IUPAC Name: 2-[2-(benzenesulfonamido)-1,3-thiazol-4-yl]-N-[(4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C18H16FN3O3S2/c19-14-8-6-13(7-9-14)11-20-17(23)10-15-12-26-18(21-15)22-27(24,25)16-4-2-1-3-5-16/h1-9,12H,10-11H2,(H,20,23)(H,21,22)
• InChI Key: RRJKIYIKLITHCS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)NC2=NC(=CS2)CC(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C18H16FN3O3S2
• Molecular Weight: 405.5 g/mol
• CAS No.: 922075-74-9

Description

N-(4-fluorobenzyl)-2-(2-(phenylsulfonamido)thiazol-4-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound is a thiazole-based sulfonamide derivative that has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of N-(4-fluorobenzyl)-2-(2-(phenylsulfonamido)thiazol-4-yl)acetamide is not fully understood. However, it is believed to inhibit the activity of certain enzymes, such as carbonic anhydrase and matrix metalloproteinases. This inhibition can lead to a reduction in inflammation and tumor growth.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. Additionally, this compound has been shown to inhibit the growth of various cancer cell lines. It has also been found to have anti-microbial properties, making it a potential candidate for the treatment of bacterial infections.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(4-fluorobenzyl)-2-(2-(phenylsulfonamido)thiazol-4-yl)acetamide is its ability to inhibit the activity of certain enzymes, making it a potential candidate for the treatment of various diseases. However, one of the limitations of this compound is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound in vivo.

Future Directions

There are several future directions for N-(4-fluorobenzyl)-2-(2-(phenylsulfonamido)thiazol-4-yl)acetamide. One potential direction is the development of this compound as a therapeutic agent for the treatment of various diseases. Additionally, further studies are needed to determine the safety and efficacy of this compound in vivo. Another potential direction is the optimization of the synthesis method for this compound, making it more efficient and cost-effective. Finally, further studies are needed to determine the mechanism of action of this compound, which will help in the development of more effective therapeutic agents.

Synthesis Methods

There are several methods for synthesizing N-(4-fluorobenzyl)-2-(2-(phenylsulfonamido)thiazol-4-yl)acetamide. One of the most commonly used methods is the reaction of 4-fluorobenzylamine with 2-(2-bromoacetyl)thiazole-4-carboxylic acid, followed by the reaction with phenylsulfonyl chloride. The resulting product is then purified using column chromatography to obtain this compound.

Scientific Research Applications

N-(4-fluorobenzyl)-2-(2-(phenylsulfonamido)thiazol-4-yl)acetamide has been extensively studied for its potential use as a therapeutic agent. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-microbial properties. Additionally, this compound has been found to inhibit the activity of certain enzymes, making it a potential candidate for the treatment of various diseases.